Cas no 112901-67-4 ([1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester)

• Product Name: [1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester
• CAS No: 112901-67-4
• MF: C₃₆H₄₆O₅
• MW: 558.747451305389
• CID: 129975
• PubChem ID: 24865601
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester
• (S)-4-[(1-Methylheptyloxy)carbonyl]phenyl 4′-octyloxy-4-biphenylcarboxylate
• (S)-4-[(1-METHYLHEPTYLOXY)CARBONYL]PHENYL 4'-OCTYLOXY-4-BIPHENYLCARBOXYLATE
• [1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl...
• (S)-4-((1-methylheptyloxy)carbonyl)phenyl 4'-octy
• (S)-4-[(1-Methylheptyloxy)carbonyl]phenyl 4`-octyloxy-4-biphenylcarboxylate,99%
• (S)-4-((1-METHYLHEPTYLOXY)CARBONYL)PHENYL 4''-OCTYLOXY-4-BIPHENYLCARBOXYLATE 99%
• 112901-67-4
• CS-0435333
• (S)-4-((Octan-2-yloxy)carbonyl)phenyl 4'-(octyloxy)-[1,1'-biphenyl]-4-carboxylate
• (S)-4-[(1-METHYLHEPTYLOXY)CARBONYL]PHENYL 4-OCTYLOXY-4-BIPHENYLCARBOXYLATE
• J-002868
• [4-[(2S)-octan-2-yl]oxycarbonylphenyl] 4-(4-octoxyphenyl)benzoate
• SCHEMBL6697893
• (S)-4-[(1-Methylheptyloxy)carbonyl]phenyl 4'-octyloxy-4-biphenylcarboxylate, 99%

• MDL： MFCD00192300
• Inchi： 1S/C36H46O5/c1-4-6-8-10-11-13-27-39-33-23-19-30(20-24-33)29-15-17-31(18-16-29)36(38)41-34-25-21-32(22-26-34)35(37)40-28(3)14-12-9-7-5-2/h15-26,28H,4-14,27H2,1-3H3/t28-/m0/s1
• InChI Key： AYYWUKWHSHVSLJ-NDEPHWFRSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)C1C=CC(=CC=1)OCCCCCCCC)=O)=O)[C@@H](C)CCCCCC

Computed Properties

• Exact Mass: 558.33500
• Monoisotopic Mass: 558.33452456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 20
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: solid
• PSA: 61.83000
• LogP: 9.82780
• Solubility: Not determined
• Optical Activity: [α]/D +21.0 to +27.0°, c = 1 in chloroform

[1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3